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Application Notes and Protocols for
[11C]AZ3391 PET Imaging
Disclaimer: The following application notes and protocols are representative examples based

on preclinical data for [11C]AZ3391 and established methodologies for similar carbon-11

labeled radiotracers for brain positron emission tomography (PET). Specific parameters for

[11C]AZ3391 imaging are not yet fully published in peer-reviewed literature; therefore, these

protocols should be considered as a starting point for study design and will require optimization

and validation.

Introduction
[11C]AZ3391 (also known as [11C]AZ14193391) is a novel, subtype-selective PET radioligand

targeting Poly (ADP-ribose) polymerase 1 (PARP1).[1] As a blood-brain barrier permeable

tracer, [11C]AZ3391 holds significant promise for in vivo neuroimaging, enabling the study of

PARP1 expression and engagement in the central nervous system.[2][3][4] Preclinical studies

have demonstrated its potential in imaging organs with high PARP1 expression, including the

brain, spleen, and bone marrow, in non-human primates.[1][2][5] The binding of [11C]AZ3391
has been shown to be specific and blockable in a dose-dependent manner by PARP inhibitors.

[1][2][5]

These notes provide a comprehensive overview of the recommended, albeit representative,

parameters for image acquisition and reconstruction for [11C]AZ3391 PET studies in both
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preclinical and clinical research settings.

Preclinical Imaging Protocol: Non-Human Primate
(NHP)
This protocol is based on typical methodologies for PET imaging in non-human primates with

novel 11C-labeled radiotracers.

Experimental Workflow: Preclinical [11C]AZ3391 PET in
NHP
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Preclinical NHP experimental workflow.
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Image Acquisition Parameters: Preclinical
Parameter Value Details

PET Scanner
High-resolution preclinical PET

scanner

e.g., Siemens Inveon, Mediso

nanoScan PET/CT,

FOCUS220

Administered Activity 100-200 MBq
Administered as an

intravenous bolus.

Uptake Time Dynamic Scan
Acquisition starts at the time of

injection.

Acquisition Mode 3D List Mode

Scan Duration 90-120 minutes
To capture the kinetics of the

tracer.

Framing Scheme Variable

e.g., 6 x 30s, 3 x 60s, 2 x

120s, followed by 5-minute

frames.

Attenuation Correction
CT-based or Transmission

Scan

Using a 57Co or 137Cs

source.

Image Reconstruction Parameters: Preclinical
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Parameter Value Details

Algorithm

3D Ordered Subset

Expectation Maximization

(OSEM)

With Point Spread Function

(PSF) correction if available.

Iterations x Subsets 2-4 iterations x 16 subsets
To be optimized for signal-to-

noise.

Post-reconstruction Filter 3D Gaussian
2 mm Full Width at Half

Maximum (FWHM).

Corrections
Attenuation, Scatter,

Randoms, Decay
Standard corrections applied.

Voxel Size ~1.2 x 1.2 x 1.2 mm³

Matrix Size 256 x 256

Clinical Research Imaging Protocol
This protocol is a representative example for a first-in-human study of [11C]AZ3391, based on

general guidelines for 11C-labeled brain PET tracers. A recent conference abstract indicates

that first-in-human imaging with [11C]AZ3391 has been conducted.

Experimental Workflow: Clinical [11C]AZ3391 PET
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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